Cas no 679-12-9 (2,2,3,3,4,4-hexafluorobutanoic Acid)

• Product Name: 2,2,3,3,4,4-hexafluorobutanoic Acid
• CAS No: 679-12-9
• MF: C₄H₂F₆O₂
• MW: 196.047902584076
• MDL: MFCD00465636
• CID: 393942
• PubChem ID: 1752534
• Update Time: 2025-04-19

2,2,3,3,4,4-hexafluorobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2,3,3,4,4-hexafluoro-
• 2,2,3,3,4,4-HEXAFLUOROBUTYRIC ACID
• 2,2,3,3,4,4-hexafluorobutanoic Acid

• MDL： MFCD00465636
• Inchi： 1S/C4H2F6O2/c5-1(6)3(7,8)4(9,10)2(11)12/h1H,(H,11,12)
• InChI Key： ACPUHIQZFSBBGQ-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C(=O)O)(F)F)F

Computed Properties

• Exact Mass: 195.996
• Monoisotopic Mass: 195.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• LogP: 1.60670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids